Cas no 895803-44-8 (N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 895803-44-8
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5821219
• PubChem ID: 7553569
• Update Time: 2025-10-23

N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-(6-methoxy-3-pyridazinyl)phenyl]-3,4-dimethyl-
• N-[3-(6-methoxypyridazin-3-yl)phenyl]-3,4-dimethylbenzenesulfonamide
• F2629-0008
• CCG-190454
• 895803-44-8
• N-(3-(6-methoxypyridazin-3-yl)phenyl)-3,4-dimethylbenzenesulfonamide
• AKOS002068386
• N-[3-(6-methoxypyridazin-3-yl)phenyl]-3,4-dimethylbenzene-1-sulfonamide
• N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H19N3O3S/c1-13-7-8-17(11-14(13)2)26(23,24)22-16-6-4-5-15(12-16)18-9-10-19(25-3)21-20-18/h4-12,22H,1-3H3
• InChI Key： ADMGXCOHYMMBBP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OC)C=C3)=C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 611.9±65.0 °C(Predicted)
• pka: 8.07±0.10(Predicted)

Additional information on N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 895803-44-8)

N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 895803-44-8) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxypyridazin and dimethylbenzene moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a promising candidate for targeting specific enzymes or receptors.

The structural complexity of N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide allows it to interact with biological systems in a selective manner. Its sulfonamide group is a key functional feature, often associated with antimicrobial and anti-inflammatory properties. Recent studies have explored its potential in modulating cellular pathways, making it relevant to contemporary research on precision medicine and targeted therapy. These areas are currently trending in scientific communities, as they align with the growing demand for personalized healthcare solutions.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide?" Preliminary findings suggest its utility in enzyme inhibition, particularly in pathways involving inflammation and metabolic regulation. Additionally, its methoxypyridazin component has been linked to kinase inhibition, a hot topic in oncology research. This aligns with the broader interest in kinase inhibitors as a class of drugs for treating various diseases.

From a synthetic chemistry perspective, the preparation of N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and aryl coupling. These processes are critical for achieving high purity and yield, which are essential for research and potential commercial applications. The compound's CAS No. 895803-44-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In the context of drug design, this compound's molecular weight and lipophilicity are key parameters that influence its bioavailability and pharmacokinetics. Researchers are increasingly using computational tools, such as molecular docking and QSAR modeling, to predict its behavior in biological systems. These techniques are part of the broader trend toward AI-driven drug discovery, a topic that has seen exponential growth in online searches and academic discussions.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a strong focus on identifying novel compounds that can modulate neuroinflammatory pathways. The sulfonamide and pyridazin groups in this molecule may offer unique advantages in this regard, though further studies are needed to validate these hypotheses.

Environmental and safety considerations are also paramount when working with N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure compliance with laboratory safety standards. This aspect is particularly relevant to industrial and academic researchers who prioritize green chemistry principles.

In summary, N-3-(6-methoxypyridazin-3-yl)phenyl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 895803-44-8) represents a versatile and intriguing compound with broad implications for modern science. Its potential applications span drug development, enzyme inhibition, and neurodegenerative research, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.